1-(9H-fluoren-9-yl)-4-(3,4,5-trimethoxybenzoyl)piperazine

• Molecular Formula: C27H28N2O4
• Molecular Weight: 444.5 g/mol
• IUPAC Name: [4-(9H-fluoren-9-yl)piperazin-1-yl]-(3,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C27H28N2O4/c1-31-23-16-18(17-24(32-2)26(23)33-3)27(30)29-14-12-28(13-15-29)25-21-10-6-4-8-19(21)20-9-5-7-11-22(20)25/h4-11,16-17,25H,12-15H2,1-3H3
• InChI Key: SXCWJLZDOKAREX-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N2CCN(CC2)C3C4=CC=CC=C4C5=CC=CC=C35

Description

1-(9H-fluoren-9-yl)-4-(3,4,5-trimethoxybenzoyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the piperazine family. It has been used in scientific research for its potential therapeutic properties and is known to have a wide range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-(9H-fluoren-9-yl)-4-(3,4,5-trimethoxybenzoyl)piperazine is not fully understood, but it is believed to act on various neurotransmitter systems in the brain, including serotonin and dopamine. It has been shown to have both agonist and antagonist effects on these systems, which may contribute to its therapeutic properties.
Biochemical and Physiological Effects:
1-(9H-fluoren-9-yl)-4-(3,4,5-trimethoxybenzoyl)piperazine has been shown to have a wide range of biochemical and physiological effects, including changes in heart rate and blood pressure, as well as alterations in mood and behavior. It has also been shown to have effects on various neurotransmitter systems in the brain, including serotonin and dopamine.

Advantages and Limitations for Lab Experiments

1-(9H-fluoren-9-yl)-4-(3,4,5-trimethoxybenzoyl)piperazine has several advantages for use in lab experiments, including its relatively low cost and ease of synthesis. However, it also has several limitations, including its potential for toxicity and the need for careful handling and storage.

Future Directions

There are several potential future directions for research on 1-(9H-fluoren-9-yl)-4-(3,4,5-trimethoxybenzoyl)piperazine, including further studies on its potential therapeutic properties, as well as investigations into its mechanism of action and potential side effects. Additionally, there is potential for the development of new analogs and derivatives of 1-(9H-fluoren-9-yl)-4-(3,4,5-trimethoxybenzoyl)piperazine with improved therapeutic properties and reduced toxicity.

Synthesis Methods

1-(9H-fluoren-9-yl)-4-(3,4,5-trimethoxybenzoyl)piperazine can be synthesized using various methods, including the reaction of 1-(9H-fluoren-9-yl)piperazine with 3,4,5-trimethoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product can then be purified using various techniques, including column chromatography.

Scientific Research Applications

1-(9H-fluoren-9-yl)-4-(3,4,5-trimethoxybenzoyl)piperazine has been extensively studied for its potential therapeutic properties, particularly in the treatment of anxiety and depression. It has also been studied for its potential use as an analgesic and as a treatment for various neurological disorders.